Cas no 2228225-55-4 (1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol
• CAS No: 2228225-55-4
• MF: C₁₆H₁₈O
• MW: 226.313524723053
• CID: 6224847
• PubChem ID: 165650967
• Update Time: 2025-08-05

1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol
• EN300-1807268
• 1-[2-(4-methylnaphthalen-1-yl)ethyl]cyclopropan-1-ol
• 2228225-55-4

• Inchi： 1S/C16H18O/c1-12-6-7-13(8-9-16(17)10-11-16)15-5-3-2-4-14(12)15/h2-7,17H,8-11H2,1H3
• InChI Key： MRTZJNNTAATDSE-UHFFFAOYSA-N
• SMILES： OC1(CCC2=CC=C(C)C3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 226.135765193g/mol
• Monoisotopic Mass: 226.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol

Chemical Profile of 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol (CAS No: 2228225-55-4)

1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol (CAS No: 2228225-55-4) is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a cyclopropane ring fused with a naphthalene derivative, presents a unique structural framework that has implications for its potential biological activity and synthetic utility. The presence of the 4-methylnaphthalen-1-yl moiety introduces a rigid aromatic system, which can modulate the electronic properties and steric environment of the molecule, making it a candidate for various chemical modifications and functionalization strategies.

The compound's structure consists of an ethyl chain linking the cyclopropanol group to the naphthalene ring. This configuration allows for multiple points of interaction with biological targets, including enzymes and receptors. The cyclopropane ring, known for its strain and reactivity, can serve as a scaffold for further derivatization, enabling the exploration of novel pharmacophores. In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique chemical reactivity and potential therapeutic applications.

The naphthalene ring in 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol contributes to the molecule's hydrophobicity and aromatic character, which are critical factors in drug design. The methylation at the 4-position of the naphthalene ring enhances its stability and influences its electronic distribution, making it a promising candidate for further chemical exploration. This compound's structural features align well with current trends in medicinal chemistry, where hybrid molecules incorporating multiple pharmacophoric elements are designed to achieve enhanced binding affinity and selectivity.

Recent studies have highlighted the importance of cyclopropane derivatives in medicinal chemistry due to their ability to induce conformational constraints in biological targets. The strained three-membered ring of cyclopropanes can lead to unique interactions with proteins and nucleic acids, potentially resulting in high-affinity binding. The compound 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol exemplifies this trend by combining a rigid cyclopropane moiety with an aromatic system that can be further functionalized for targeted drug development.

In terms of synthetic methodologies, the preparation of 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol involves multi-step organic transformations that highlight modern synthetic strategies. The synthesis typically begins with the formation of the cyclopropane ring followed by functionalization at the naphthalene core. Advanced techniques such as transition metal-catalyzed coupling reactions have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic approaches not only demonstrate the versatility of modern organic chemistry but also provide insights into potential industrial-scale production methods.

The potential biological activity of 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol has been explored in several preclinical studies. Its structural features suggest possible interactions with various biological targets, including enzymes involved in metabolic pathways and receptors associated with neurological disorders. The cyclopropane ring's strain energy can be exploited to induce conformational changes in binding pockets, potentially leading to high-affinity ligands. Additionally, the hydrophobic nature of the naphthalene moiety allows for favorable interactions with lipid-rich environments such as cell membranes.

One area of particular interest is the use of cyclopropane derivatives as tools in drug discovery. These compounds have shown promise in modulating enzyme activity and have been investigated for their potential use in treating inflammatory diseases and cancer. The structural motif present in 1-2-(4-methylnaphthalen-1-yl)ethylcyclopropan-1-ol aligns well with these efforts, providing a scaffold that can be modified to target specific disease mechanisms.

The compound's solubility profile and pharmacokinetic properties are also critical factors in its potential therapeutic application. Studies have begun to explore how modifications to the molecule can enhance its bioavailability and metabolic stability. For instance, introducing polar functional groups or altering the length of the ethyl chain could improve solubility while maintaining biological activity. These considerations are essential for translating laboratory findings into viable drug candidates.

Advances in computational chemistry have further accelerated the discovery process for compounds like 1-2-(4-methylnaphthalen-1-yilethylcyclopropan - 1 - ol (CAS No: 2228225 - 55 - 4). Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting experimental synthesis. This approach not only saves time but also enables the rational design of molecules tailored to specific biological targets.

The integration of machine learning algorithms into drug discovery has opened new avenues for exploring chemical space efficiently. By analyzing large datasets of known bioactive compounds, these algorithms can identify patterns and suggest novel molecular structures with high potential for biological activity. The compound 1 - 2 - (4 - methylnaphthalen - 1 - yl) ethyl cyc lo pro pan - 1 - ol represents an example where computational methods could guide its development into a lead compound for further optimization.

In conclusion, 1 - 2 - (4 - meth yl naph tha len - 1 - yl ) eth yl cy clo pro pan - 1 - o l (CAS No: 2228225 - 55 - 4) is a structurally interesting molecule with significant potential in pharmaceutical research . Its unique combination of a cyclopropane ring and an aromatic naphthalene derivative makes it a versatile scaffold for drug discovery . Advances in synthetic chemistry , computational methods , and biological evaluation continue to expand its applications , positioning it as a promising candidate for future therapeutic development . As research progresses , this compound will likely play an important role in shaping new strategies for addressing complex diseases .